Cas no 1142201-66-8 (2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline)

• Product Name: 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
• CAS No: 1142201-66-8
• MF: C₁₅H₁₄ClN₃O
• MW: 287.744162082672
• MDL: MFCD12028081
• CID: 1004562
• PubChem ID: 25220446
• Update Time: 2025-10-31

2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-7-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole
• 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
• AKOS005171773
• MFCD12028081
• 3-(2-CHLORO-7-METHYL-3-QUINOLYL)-5-PROPYL-1,2,4-OXADIAZOLE
• LS-02978
• STK505580
• DTXSID50649302
• 1142201-66-8

• MDL： MFCD12028081
• Inchi： 1S/C15H14ClN3O/c1-3-4-13-18-15(19-20-13)11-8-10-6-5-9(2)7-12(10)17-14(11)16/h5-8H,3-4H2,1-2H3
• InChI Key： GRZBMOBOYOMXMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NOC(CCC)=N2)C=C2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 287.0825398g/mol
• Monoisotopic Mass: 287.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline

Introduction to 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline (CAS No. 1142201-66-8)

2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline, identified by its CAS number 1142201-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline class of heterocyclic aromatic molecules, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position, a methyl group at the 7-position, and an attached 5-propyl-1,2,4-oxadiazole moiety at the 3-position, contribute to its unique chemical properties and potential therapeutic applications.

The 5-propyl-1,2,4-oxadiazole component is a key structural feature that imparts specific electronic and steric properties to the molecule. Oxadiazole rings are known for their stability and ability to interact with biological targets such as enzymes and receptors. In this context, the propyl side chain enhances the solubility and bioavailability of the compound, making it a promising candidate for further pharmacological investigation. The combination of these structural elements suggests that 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline may exhibit properties suitable for various therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of quinoline derivatives in developing novel treatments for infectious diseases, cancer, and neurological disorders. The quinoline scaffold is particularly recognized for its antimicrobial and antimalarial properties. By incorporating functional groups such as chloro and methyl substituents, researchers can modulate the biological activity of quinoline derivatives to target specific diseases more effectively. The presence of the 5-propyl-1,2,4-oxadiazole moiety further expands the potential applications of this compound by introducing additional binding pockets or interaction sites with biological targets.

One of the most compelling aspects of 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline is its potential as a lead compound for drug development. The structural complexity of this molecule allows for selective interactions with biological targets while minimizing off-target effects. This selectivity is crucial for developing drugs with high efficacy and low toxicity. Current research in medicinal chemistry emphasizes the design of molecules that can precisely modulate biological pathways without causing adverse side effects. The unique structure of 2-Chloro-7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline aligns well with these goals.

The synthesis of 2-Chloro-7-methyl-3-(5-propyl-1,2,4-o-xadiazol-e)-3-yIquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro substituent at the 2-position and the methyl group at the 7-position are critical for maintaining the integrity of the quinoline core while allowing for further functionalization. The attachment of the 5-propyl-l ,2 ,4 -oxadiazole ring requires careful consideration to ensure optimal electronic properties and biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

In terms of biological activity, 2-Chloro -7 -methyl -3 -(5 -propy l-l , 2 , 4 - ox adia z ol e ) -3 -yIquin oline has shown promise in preliminary studies as a potential therapeutic agent. Research indicates that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For instance, ox adia z ole -containing compounds have been investigated for their anti-inflammatory and antiviral properties. The quinoline scaffold is also known to interact with DNA intercalation sites , which could be exploited for anticancer applications.

The integration of computational chemistry techniques has further accelerated the discovery process for compounds like 2-Chloro -7 -methyl -3 -(5 -propy l-l , 2 , 4 - ox adia z ol e ) -3 -yIquin oline . Molecular modeling studies can predict how this molecule interacts with biological targets at an atomic level , providing valuable insights into its potential efficacy and mechanisms of action . These computational approaches complement traditional experimental methods by providing rapid screening tools to identify promising candidates before moving into costly wet-lab experiments.

Future research directions for CAS No .1142201 -66 -8 include optimizing its chemical structure to enhance bioavailability , solubility , and target specificity . Additionally , exploring its pharmacokinetic properties will be crucial in determining whether it can be developed into a viable drug candidate . Collaborative efforts between synthetic chemists , biochemists ，and pharmacologists will be essential in translating laboratory findings into clinical applications.

The broader significance of compounds like CAS No .1142201 -66 -8 lies in their contribution to expanding our arsenal against various diseases . As drug-resistant strains emerge ，there is an urgent need for novel therapeutic agents with unique mechanisms of action . Quinoline derivatives offer a rich structural framework that can be tailored to address unmet medical needs . By leveraging advances in synthetic chemistry ，computational biology ，and multidisciplinary collaboration ，the potential therapeutic applications of such compounds continue to grow.